Cas no 2034313-04-5 (tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate)

Tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. Its structure incorporates a thiophene-substituted pyrazine moiety linked to a piperidine core via a carbamoyl bridge, offering functional diversity for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is valuable in medicinal chemistry research, serving as a key building block for the design of heterocyclic scaffolds with potential biological activity. Its well-defined reactivity profile and compatibility with common coupling reactions make it a practical choice for constructing complex molecular architectures.
tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate structure
2034313-04-5 structure
Product name:tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate
CAS No:2034313-04-5
MF:C21H28N4O3S
MW:416.537023544312
CID:5951217
PubChem ID:122163112

tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate
    • F6574-1880
    • AKOS032464420
    • 2034313-04-5
    • tert-butyl 4-(2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)piperidine-1-carboxylate
    • tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
    • CHEMBL4952917
    • tert-butyl 4-[2-oxo-2-[(3-thiophen-2-ylpyrazin-2-yl)methylamino]ethyl]piperidine-1-carboxylate
    • Inchi: 1S/C21H28N4O3S/c1-21(2,3)28-20(27)25-10-6-15(7-11-25)13-18(26)24-14-16-19(23-9-8-22-16)17-5-4-12-29-17/h4-5,8-9,12,15H,6-7,10-11,13-14H2,1-3H3,(H,24,26)
    • InChI Key: QZXLBNGECHCLSV-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(CNC(CC2CCN(C(=O)OC(C)(C)C)CC2)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 416.18821194g/mol
  • Monoisotopic Mass: 416.18821194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 113Ų

tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6574-1880-15mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
15mg
$89.0 2023-09-07
Life Chemicals
F6574-1880-25mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
25mg
$109.0 2023-09-07
Life Chemicals
F6574-1880-50mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
50mg
$160.0 2023-09-07
Life Chemicals
F6574-1880-2μmol
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
2μmol
$57.0 2023-09-07
Life Chemicals
F6574-1880-10mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
10mg
$79.0 2023-09-07
Life Chemicals
F6574-1880-20μmol
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
20μmol
$79.0 2023-09-07
Life Chemicals
F6574-1880-20mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
20mg
$99.0 2023-09-07
Life Chemicals
F6574-1880-3mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
3mg
$63.0 2023-09-07
Life Chemicals
F6574-1880-40mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
40mg
$140.0 2023-09-07
Life Chemicals
F6574-1880-4mg
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
2034313-04-5
4mg
$66.0 2023-09-07

Additional information on tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5)

The compound tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a thiophene ring and a pyrazine core, this compound is often explored for its potential applications in pharmaceutical research and biochemical studies. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the context of kinase inhibitors and central nervous system (CNS) targeting agents.

One of the key reasons for the growing interest in tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate is its versatility in structure-activity relationship (SAR) studies. The presence of both a piperidine and a carbamate moiety allows for fine-tuning of its pharmacological properties. Recent trends in drug development highlight the importance of such multifunctional scaffolds, particularly in addressing drug resistance and improving bioavailability. This aligns with current user searches on topics like "how to enhance drug solubility" and "SAR optimization techniques," making this compound a relevant subject for discussion.

From a synthetic perspective, CAS No. 2034313-04-5 exemplifies the convergence of heterocyclic chemistry and peptide mimetics. The thiophen-2-yl group contributes to its aromatic character, while the pyrazine ring offers opportunities for hydrogen bonding interactions. These features are critical in modern computational chemistry and molecular docking studies, which are frequently searched by users interested in "AI-driven drug design" and "virtual screening methodologies." The compound’s tert-butyloxycarbonyl (Boc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics.

In the context of green chemistry, tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate has also been evaluated for its potential in sustainable synthesis. With increasing user queries about "eco-friendly chemical processes" and "reducing organic waste," researchers are exploring catalytic methods to optimize its production. The compound’s stability under mild conditions makes it a candidate for flow chemistry applications, another hot topic in process chemistry circles.

Furthermore, the carbamoyl linkage in this molecule is of particular interest in prodrug design, a field that has seen a surge in searches related to "targeted drug delivery" and "enzyme-activated therapeutics." The ability to modulate the release of active metabolites through hydrolytic cleavage positions this compound as a valuable tool in precision medicine. Its compatibility with biocompatible polymers also opens doors for nanomedicine applications, aligning with trending searches on "nanoparticle drug carriers."

In summary, tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5) represents a multifaceted compound with broad implications in drug discovery, materials science, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like fragment-based drug design and chemoinformatics. As the scientific community continues to explore its potential, this compound remains a key player in addressing some of the most pressing challenges in modern pharmaceutical innovation.

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD